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Compound of Interest

Compound Name: 5-Chloroindole

Cat. No.: B142107 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of the toxicological profile and safety data

for 5-Chloroindole, a halogenated indole used as a building block in the synthesis of various

biologically active compounds. This document is intended for researchers, scientists, and

professionals in drug development and chemical synthesis who handle or investigate this

compound. While 5-Chloroindole is a valuable research chemical, a thorough understanding

of its potential hazards is crucial for safe handling and experimental design.

Executive Summary
5-Chloroindole is classified as a substance that causes skin and serious eye irritation, and

may cause respiratory irritation.[1][2] It is also considered harmful if swallowed, in contact with

skin, or if inhaled.[1][2] However, a comprehensive toxicological evaluation of 5-Chloroindole
is not publicly available, with many sources stating that its toxicological properties have not

been fully investigated.[3] This guide synthesizes the available safety and toxicological

information from material safety data sheets (MSDS), supplier information, and the limited

scientific literature. It also details standardized experimental protocols for toxicological

assessment based on OECD guidelines and explores the known interactions of 5-
Chloroindole and its derivatives with cellular signaling pathways.
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The primary source of safety and hazard information for 5-Chloroindole comes from its

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals specifications.

GHS Hazard Classification
Hazard Class Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning GHS07

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin
Warning GHS07

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation
Warning GHS07

Serious Eye

Damage/Eye Irritation

(Category 2)

H319: Causes serious

eye irritation
Warning GHS07

Acute Toxicity,

Inhalation (Category

4)

H332: Harmful if

inhaled
Warning GHS07

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory Tract

Irritation

H335: May cause

respiratory irritation
Warning GHS07

Handling and First Aid
Handling:

Wear protective gloves, protective clothing, and eye/face protection.

Use only outdoors or in a well-ventilated area.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.
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Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

If on Skin: Wash with plenty of soap and water. Call a POISON CENTER or doctor/physician

if you feel unwell. If skin irritation occurs, get medical advice/attention. Take off contaminated

clothing and wash it before reuse.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Toxicological Data
A significant gap exists in the publicly available quantitative toxicological data for 5-
Chloroindole. The statement "The toxicological properties of this substance have not been

fully investigated" is frequently encountered in safety data sheets.

Acute Toxicity
No specific LD50 (median lethal dose) or LC50 (median lethal concentration) values for 5-
Chloroindole were found in the reviewed literature. The GHS classification of Category 4 for

acute oral, dermal, and inhalation toxicity is based on general assessments rather than specific

experimental values.

Skin and Eye Irritation
5-Chloroindole is consistently classified as a skin and eye irritant. Studies on similar chemical

structures often utilize rabbit models to assess dermal and ocular irritation potential according

to OECD guidelines 404 and 405, respectively.

Mutagenicity and Carcinogenicity
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There is no available data on the mutagenic or carcinogenic potential of 5-Chloroindole itself.

Standard in vitro mutagenicity tests, such as the Ames test using Salmonella typhimurium

strains, have not been reported for this compound in the available literature. Similarly, no long-

term carcinogenicity bioassays in animal models have been found.

Reproductive and Developmental Toxicity
Information regarding the reproductive and developmental toxicity of 5-Chloroindole is not

available.

Experimental Protocols for Toxicological
Assessment
Standardized protocols, such as those provided by the Organisation for Economic Co-

operation and Development (OECD), are essential for the reliable assessment of chemical

toxicity. The following are summaries of key OECD guidelines applicable to the evaluation of 5-
Chloroindole.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)
This method is a stepwise procedure using a small number of animals to classify a substance

into a toxicity category.

Start with 3 female rats Administer starting dose
(e.g., 2000 mg/kg)

Observe for 14 days
(mortality/clinical signs) Mortality?

Dose 3 more rats
at a lower dose

Yes

Stop and classifyNo

Dose 3 more rats
at a higher dose

Click to download full resolution via product page

OECD 423 Workflow
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Methodology:

A group of three female rats is dosed at a specific starting concentration (e.g., 2000, 300, or

50 mg/kg body weight).

Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

Depending on the outcome (number of mortalities), the test is either stopped and the

substance classified, or another group of three animals is dosed at a higher or lower level.

The process is repeated until a classification can be made.

Acute Dermal Irritation/Corrosion - OECD Guideline 404
This guideline describes a procedure to assess the potential of a substance to cause skin

irritation or corrosion.

Select healthy young
albino rabbit

Clip fur from dorsal area
(approx. 6 cm²)

Apply 0.5 g of substance
to skin under a gauze patch

4-hour exposure
(semi-occlusive dressing)

Remove patch and
wash skin

Score for erythema and edema
at 1, 24, 48, 72 hours

and up to 14 days

Classify based on
severity and reversibility

Click to download full resolution via product page

OECD 404 Workflow

Methodology:

A single dose of 0.5 g of the test substance is applied to a small area of the skin of an albino

rabbit.

The application site is covered with a gauze patch and a semi-occlusive dressing for a 4-

hour exposure period.

After exposure, the residual substance is removed.

The skin is observed and scored for erythema (redness) and edema (swelling) at specific

time points (1, 24, 48, and 72 hours, and up to 14 days if necessary) to assess the severity

and reversibility of the effects.
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Acute Eye Irritation/Corrosion - OECD Guideline 405
This test evaluates the potential of a substance to cause eye irritation or corrosion.

Select healthy young
albino rabbit

Instill 0.1 g of substance
into the conjunctival sac

of one eye

Untreated eye serves
as control

Examine eyes at 1, 24, 48,
and 72 hours

Score lesions of cornea,
iris, and conjunctiva

Classify based on severity
and reversibility of effects

Click to download full resolution via product page

OECD 405 Workflow

Methodology:

A single dose of the test substance (0.1 g for solids) is applied into the conjunctival sac of

one eye of an albino rabbit.

The other eye remains untreated and serves as a control.

The eyes are examined at 1, 24, 48, and 72 hours after application.

Ocular lesions of the cornea, iris, and conjunctiva are scored to assess the degree of

irritation.

The duration of the observation period can be extended up to 21 days to evaluate the

reversibility of the effects.

Bacterial Reverse Mutation Test (Ames Test) - OECD
Guideline 471
This in vitro test is widely used to assess the mutagenic potential of a chemical.
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Prepare histidine-dependent
Salmonella typhimurium strains

Plate bacteria on
histidine-deficient agar

Add 5-Chloroindole
(with and without S9 mix) Incubate plates

Count revertant colonies
(bacteria that have mutated

to synthesize histidine)

Compare to negative
and positive controls Assess mutagenic potential

5-HT3 Receptor

5-HT3 Receptor
(Ligand-gated ion channel)

Enhanced Receptor Activation
(Increased Cation Influx)

Leads to

Orthosteric Site Allosteric Site

Serotonin (5-HT)
(Agonist)

Binds to

5-Chloroindole
(PAM)

Binds to

 

EGFR

Downstream Signaling
(e.g., MAPK pathway)

BRAF

Cell Proliferation,
Survival, Angiogenesis

5-Chloroindole
Derivatives

Inhibits Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Chloroindole: A Comprehensive Toxicological and
Safety Profile for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142107#toxicological-profile-and-safety-data-for-5-
chloroindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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